Cas no 1603882-56-9 (3-(5-bromopyridin-3-yl)prop-2-enal)

3-(5-Bromopyridin-3-yl)prop-2-enal is a brominated pyridine derivative featuring an α,β-unsaturated aldehyde functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmaceutical scaffolds. The presence of both a bromine substituent and a reactive enal moiety allows for selective functionalization via cross-coupling reactions, nucleophilic additions, or cyclization strategies. Its conjugated system enhances reactivity in Michael additions or Diels-Alder reactions, making it valuable for fine chemical and medicinal chemistry applications. The electron-withdrawing bromine group further influences regioselectivity in subsequent transformations. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.

3-(5-bromopyridin-3-yl)prop-2-enal structure

1603882-56-9 structure

Product Name:3-(5-bromopyridin-3-yl)prop-2-enal

CAS No:1603882-56-9

MF:C₈H₆BrNO

MW:212.043341159821

CID:5885098

PubChem ID:116066389

Update Time:2025-05-27

3-(5-bromopyridin-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

- 3-(5-bromopyridin-3-yl)prop-2-enal
- EN300-1910553
- SCHEMBL21421414
- 1603882-56-9
- Inchi： 1S/C8H6BrNO/c9-8-4-7(2-1-3-11)5-10-6-8/h1-6H/b2-1+
- InChI Key： RXMCYEHOTSPRBM-OWOJBTEDSA-N
- SMILES： BrC1=CN=CC(/C=C/C=O)=C1

Computed Properties

Exact Mass: 210.96328g/mol
Monoisotopic Mass: 210.96328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 30Å²

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